Cas no 58686-70-7 (m-tolyl-propynoic acid ethyl ester)

m-tolyl-propynoic acid ethyl ester structure

58686-70-7 structure

Product Name:m-tolyl-propynoic acid ethyl ester

CAS No:58686-70-7

MF:C₁₂H₁₂O₂

MW:188.222483634949

CID:948869

Update Time:2025-04-19

m-tolyl-propynoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

- m-tolyl-propynoic acid ethyl ester
- ethyl 3-(3-methylphenyl)prop-2-ynoate
- ethyl 3-m-tolylpropiolate
- ethyl 3-tolylpropiolate
- Inchi： 1S/C12H12O2/c1-3-14-12(13)8-7-11-6-4-5-10(2)9-11/h4-6,9H,3H2,1-2H3
- InChI Key： DCDJJDUJXYBDAD-UHFFFAOYSA-N
- SMILES： O(C(C#CC1=CC=CC(C)=C1)=O)CC

Computed Properties

Exact Mass: 188.08400

Experimental Properties

PSA: 26.30000
LogP: 1.90960

m-tolyl-propynoic acid ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-743521-0.05g	ethyl 3-(3-methylphenyl)prop-2-ynoate	58686-70-7	95.0%	0.05g	$468.0	2025-03-11
Enamine	EN300-743521-0.1g	ethyl 3-(3-methylphenyl)prop-2-ynoate	58686-70-7	95.0%	0.1g	$490.0	2025-03-11
Enamine	EN300-743521-0.25g	ethyl 3-(3-methylphenyl)prop-2-ynoate	58686-70-7	95.0%	0.25g	$513.0	2025-03-11
Enamine	EN300-743521-0.5g	ethyl 3-(3-methylphenyl)prop-2-ynoate	58686-70-7	95.0%	0.5g	$535.0	2025-03-11
Enamine	EN300-743521-1.0g	ethyl 3-(3-methylphenyl)prop-2-ynoate	58686-70-7	95.0%	1.0g	$557.0	2025-03-11
Enamine	EN300-743521-2.5g	ethyl 3-(3-methylphenyl)prop-2-ynoate	58686-70-7	95.0%	2.5g	$1089.0	2025-03-11
Enamine	EN300-743521-5.0g	ethyl 3-(3-methylphenyl)prop-2-ynoate	58686-70-7	95.0%	5.0g	$1614.0	2025-03-11
Enamine	EN300-743521-10.0g	ethyl 3-(3-methylphenyl)prop-2-ynoate	58686-70-7	95.0%	10.0g	$2393.0	2025-03-11
A2B Chem LLC	AG73345-1g	M-TOLYL-PROPYNOIC ACID ETHYL ESTER	58686-70-7	95+%	1g	$950.00	2024-04-19
A2B Chem LLC	AG73345-2g	M-TOLYL-PROPYNOIC ACID ETHYL ESTER	58686-70-7	95+%	2g	$1202.00	2024-04-19

m-tolyl-propynoic acid ethyl ester Related Literature

1. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
2. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
3. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
4. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130
5. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

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